(3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine

• IUPAC Name: 2-(2-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C17H21NO2/c1-19-16-8-5-6-14(12-16)13-18-11-10-15-7-3-4-9-17(15)20-2/h3-9,12,18H,10-11,13H2,1-2H3
• InChI Key: DMGHHYSUYWQNMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNCCC2=CC=CC=C2OC
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol

Description

(3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine, also known as 3-MeO-2′-Oxo-PCE or Methoxetamine, is a dissociative drug that has gained attention in recent years due to its potential therapeutic applications. This compound is structurally similar to ketamine and phencyclidine (PCP) and has been studied for its ability to produce antidepressant and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE is not fully understood, but it is believed to act on the NMDA receptor in a similar manner to ketamine and PCP. This receptor is involved in the regulation of synaptic plasticity and has been implicated in the pathophysiology of depression and anxiety disorders. By modulating the activity of this receptor, (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE may be able to produce its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
Studies have shown that (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE produces dose-dependent effects on locomotor activity, body temperature, and heart rate in animal models. Additionally, this compound has been shown to produce neuroprotective effects in vitro and in vivo, suggesting that it may have potential as a treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE in lab experiments is its structural similarity to ketamine and PCP. This allows for comparisons to be made between these compounds and may provide insights into the mechanisms of action of dissociative drugs. However, one limitation of using (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE is its relatively recent discovery, which means that there is still much to be learned about its effects and potential therapeutic applications.

Future Directions

There are several areas of research that could be explored in the future regarding (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE. One possible direction is to investigate its potential as a treatment for depression and anxiety disorders in humans. Additionally, further studies could be conducted to better understand its mechanism of action and its effects on the NMDA receptor. Finally, research could be done to explore the potential neuroprotective effects of (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE and its potential as a treatment for neurodegenerative diseases.
Conclusion:
In conclusion, (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE is a dissociative drug that has gained attention in recent years due to its potential therapeutic applications. Research on this compound has primarily focused on its ability to produce antidepressant and anxiolytic effects, as well as its potential as a treatment for neuropathic pain and neurodegenerative diseases. While there is still much to be learned about this compound, its structural similarity to ketamine and PCP makes it a promising area of research for the future.

Scientific Research Applications

Research on (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE has primarily focused on its potential therapeutic applications. Studies have shown that this compound has antidepressant and anxiolytic effects in animal models, and it has been suggested that it may be useful for treating depression and anxiety disorders in humans. Additionally, (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE has been studied for its potential as a treatment for neuropathic pain and as an anesthetic agent.